Cas no 253684-24-1 (1-(2,2-Dibromovinyl)-2-nitrobenzene)

• Product Name: 1-(2,2-Dibromovinyl)-2-nitrobenzene
• CAS No: 253684-24-1
• MF: C₈H₅Br₂NO₂
• MW: 306.938800573349
• CID: 2932077
• Update Time: 2025-10-28

1-(2,2-Dibromovinyl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-Dibromovinyl)-2-nitrobenzene

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(2,2-Dibromovinyl)-2-nitrobenzene

1-(2,2-Dibromovinyl)-2-nitrobenzene: A Comprehensive Overview

1-(2,2-Dibromovinyl)-2-nitrobenzene is a compound with the CAS number No. 253684-24-1, which has garnered significant attention in the fields of organic chemistry and materials science due to its unique properties and potential applications. This compound is characterized by its dibromovinyl group attached to a nitrobenzene ring, making it a versatile molecule for various chemical reactions and industrial processes.

Recent studies have highlighted the importance of dibromovinyl groups in synthesizing advanced materials, particularly in the development of high-performance polymers and composites. The nitrobenzene moiety in this compound plays a crucial role in enhancing its reactivity and stability, making it an ideal candidate for use in specialized chemical reactions. Researchers have explored its potential as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 1-(2,2-Dibromovinyl)-2-nitrobenzene involves a multi-step process that combines bromination and nitration reactions. These steps are carefully optimized to ensure high yield and purity of the final product. The compound's structure allows for further functionalization, enabling its use in creating complex molecular architectures with tailored properties.

In terms of applications, 1-(2,2-Dibromovinyl)-2-nitrobenzene has shown promise in the field of electronics. Its ability to undergo polymerization under specific conditions makes it a valuable precursor for synthesizing conductive polymers and organic semiconductors. Recent advancements in this area have demonstrated its potential in developing flexible electronics and advanced display technologies.

Moreover, the compound's stability under harsh chemical conditions makes it suitable for use in industrial processes that require robust intermediates. Its compatibility with various solvents and reagents further enhances its utility in large-scale manufacturing.

From an environmental perspective, researchers have investigated the biodegradation pathways of 1-(2,2-Dibromovinyl)-2-nitrobenzene to assess its environmental impact. Studies suggest that under specific microbial conditions, the compound can undergo biotransformation, reducing its persistence in natural ecosystems.

In conclusion, 1-(2,2-Dibromovinyl)-2-nitrobenzene (CAS No. 253684-24-1) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and reactivity make it a valuable tool for scientists and engineers seeking innovative solutions in material science and chemical synthesis.